Cas no 879488-44-5 (2-(4-bromo-1H-imidazol-1-yl)ethyldimethylamine)

• Product Name: 2-(4-bromo-1H-imidazol-1-yl)ethyldimethylamine
• CAS No: 879488-44-5
• MF: C₇H₁₂BrN₃
• MW: 218.09428024292
• CID: 4281899
• PubChem ID: 69350936
• Update Time: 2025-04-24

2-(4-bromo-1H-imidazol-1-yl)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanamine, 4-bromo-N,N-dimethyl-
• 2-(4-bromo-1H-imidazol-1-yl)ethyldimethylamine
• SCHEMBL5199907
• 879488-44-5
• 1H-Imidazole-1-ethanamine,4-bromo-N,N-dimethyl-
• [2-(4-bromo-1H-imidazol-1-yl)ethyl]dimethylamine
• EN300-1613838

• Inchi： 1S/C7H12BrN3/c1-10(2)3-4-11-5-7(8)9-6-11/h5-6H,3-4H2,1-2H3
• InChI Key： VLYRGYRYQMSKDA-UHFFFAOYSA-N
• SMILES： C1N(CCN(C)C)C=C(Br)N=1

Computed Properties

• Exact Mass: 217.02146Da
• Monoisotopic Mass: 217.02146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.1Ų